Cas no 4542-70-5 (N,N-bis[(p-tolylsulphonyl)methyl]ethylamine)

• Product Name: N,N-bis[(p-tolylsulphonyl)methyl]ethylamine
• CAS No: 4542-70-5
• MF: C₁₈H₂₃NO₄S₂
• MW: 381.509522676468
• CID: 929901
• PubChem ID: 78299
• Update Time: 2025-04-19

N,N-bis[(p-tolylsulphonyl)methyl]ethylamine Chemical and Physical Properties

Names and Identifiers

• N,N-bis[(p-tolylsulphonyl)methyl]ethylamine
• N,N-Bis((p-tolylsulphonyl)methyl)ethylamine
• N,N-bis{[(4-methylphenyl)sulfonyl]methyl}ethanamine
• QUVOXOIEHSGNAH-UHFFFAOYSA-N
• N,N-Bis(p-tolylsulfonylmethyl)ethylamine
• 4542-70-5
• SCHEMBL3974874
• NS00049304
• DTXSID90275760
• N,N-Bis[(p-tolylsulfonyl)methyl]ethylamine
• N,N-Bis(tosylmethyl)ethanamine
• EINECS 224-897-5

• Inchi： 1S/C18H23NO4S2/c1-4-19(13-24(20,21)17-9-5-15(2)6-10-17)14-25(22,23)18-11-7-16(3)8-12-18/h5-12H,4,13-14H2,1-3H3
• InChI Key： QUVOXOIEHSGNAH-UHFFFAOYSA-N
• SMILES： CCN(CS(C1C=CC(C)=CC=1)(=O)=O)CS(C1C=CC(C)=CC=1)(=O)=O

Computed Properties

• Exact Mass: 381.10699
• Monoisotopic Mass: 381.107
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 308
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 4
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 88.3A^2
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 1.9

Experimental Properties

• Density: 1.243
• Boiling Point: 581.1°C at 760 mmHg
• Flash Point: 305.2°C
• Refractive Index: 1.57
• PSA: 71.52

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Toluenes Tosyl compounds